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Compound of Interest

Compound Name: 2,6-Octadiene, 2,6-dimethyl-

Cat. No.: B105221

An In-depth Technical Guide to (6E)-2,6-dimethylocta-2,6-diene

This technical guide provides a comprehensive overview of (6E)-2,6-dimethylocta-2,6-diene, a
monoterpenoid of interest to researchers in chemistry and drug development. This document
details its chemical identity, physicochemical properties, and insights into its synthesis.

Chemical Identity and Structure

(6E)-2,6-dimethylocta-2,6-diene is a member of the class of organic compounds known as
monoterpenoids.[1] Its structure consists of an eight-carbon chain with two methyl groups at
positions 2 and 6, and two double bonds at positions 2 and 6. The "(6E)" designation indicates
the stereochemistry at the double bond at position 6 is of the trans configuration. This
compound has been identified in various natural sources, including Camellia sinensis,
Magnolia sieboldii, and Zingiber officinale.[1][2]

The fundamental identifiers and structural representations of (6E)-2,6-dimethylocta-2,6-diene
are as follows:

IUPAC Name: (6E)-2,6-dimethylocta-2,6-diene[1][3]

Molecular Formula: CioH1s[1][3][4]

SMILES: C/C=C(\C)/CCC=C(C)C[1]

InChiKey: MZPDTOMKQCMETI-BIMVGYQFSA-N[1][3]
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Physicochemical Data

A summary of the key physicochemical properties of (6E)-2,6-dimethylocta-2,6-diene is
presented in the table below. While some experimental data is available, many properties are
computationally predicted.

Property Value Source

Molecular Weight 138.25 g/mol [11[3]

CAS Number 2609-23-6 [1][5]

) 95% (as specified by one

Purity [3]

vendor)
] 976 - 990 (Semi-standard non-

Kovats Retention Index [1]
polar)

Boiling Point Not available [4]

Melting Point Not available [4]

Density Not available [4]

Synthesis and Experimental Protocols

The synthesis of (6E)-2,6-dimethylocta-2,6-diene has been reported in the scientific literature,
with a key reference being Chemistry Letters, 9, p. 103, 1980.[4] While the full detailed protocol
from this specific publication is not readily available, a general approach to synthesizing similar
diene structures often involves olefination reactions or elimination reactions from suitable
precursors.

A documented experimental protocol for a related compound, (z)-(E)-2,6-dimethyl-octa-2,7-
diene-1,6-diol, utilizes a microwave-assisted synthesis approach, which is noted for its
efficiency and environmentally friendly nature.[6][7] A general outline of such a synthesis
involves the following key steps:

o Oxidation of a Precursor: For instance, the oxidation of linalool to (£) (E)-2,6-dimethyl-3-
hydroxy-2,7-octadienal can be achieved using selenium dioxide and tert-Butyl hydroperoxide
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on a silica support under microwave irradiation.[6]

o Further Functional Group Transformation: The resulting aldehyde can then be subjected to
further reactions. For example, reduction with sodium borohydride on alumina under
microwave irradiation can yield the corresponding diol.[6]

This modern synthetic methodology highlights the use of solid supports and microwave energy
to drive reactions to completion rapidly and with high yields, offering a greener alternative to
traditional synthetic methods.[6][7]

Logical Workflow for Synthesis and Purification

The following diagram illustrates a generalized workflow for the chemical synthesis and
subsequent purification of a target compound like (6E)-2,6-dimethylocta-2,6-diene.

General Workflow for Synthesis and Purification

Starting glatenals Chemical Reaction Reaction guenchlng e
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Purification
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of a chemical compound.

Potential Applications

As a conjugated diene with symmetrical methyl substitution, (6E)-2,6-dimethylocta-2,6-diene
can be utilized in studies of diene reactivity and chain-conjugation.[3] It may also be employed
in investigations of radical mechanisms and as a scaffold inspired by terpenes in
developmental chemistry.[3] The presence of this and related compounds in human breath
suggests potential interest in the field of metabolomics and biomarker discovery.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6E_-2_6-dimethyl-2_6-octadiene
https://pubchem.ncbi.nlm.nih.gov/compound/6E_-2_6-dimethyl-2_6-octadiene
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethylocta-2_6-diene
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethylocta-2_6-diene
https://www.bocsci.com/product/6e-2-6-dimethylocta-2-6-diene-cas-2609-23-6-191145.html
https://www.chemsynthesis.com/base/chemical-structure-3030.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2609236&Mask=80
https://nopr.niscpr.res.in/bitstream/123456789/3474/1/IJCB%2048B(3)%20452-454.pdf
https://www.researchgate.net/publication/288703962_Synthesis_of_-_E-26-dimethyl-6-hydroxy-27-octadienoic_acid_its_methyl_ester_and_-E-26-dimethyl-octa-27-diene-l6-diol_over_solid_support_using_microwave
https://www.benchchem.com/product/b14306034
https://www.benchchem.com/product/b105221#6e-2-6-dimethylocta-2-6-diene-iupac-name-and-structure
https://www.benchchem.com/product/b105221#6e-2-6-dimethylocta-2-6-diene-iupac-name-and-structure
https://www.benchchem.com/product/b105221#6e-2-6-dimethylocta-2-6-diene-iupac-name-and-structure
https://www.benchchem.com/product/b105221#6e-2-6-dimethylocta-2-6-diene-iupac-name-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105221?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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